Cas no 84-21-9 (Adenosine-3'-monophosphate)

• Product Name: Adenosine-3'-monophosphate
• CAS No: 84-21-9
• Molecular Formula: C₁₀H₁₄N₅O₇P
• Molecular Weight: 347.221222400665
• CID: 722283
• PubChem ID: 41211

Adenosine-3'-monophosphate Properties

Names and Identifiers

• 3'-Adenylic acid
• ADENOSINE 3'-MONOPHOSPHATE FREE ACID
• ADENOSINE-3'-MONOPHOSPHATE(AS)
• 2'and3'-mixture
• 3'-adenosine monophosphate
• A-3'-MP
• adenosine 3'-monophosphate
• adenosine 3'-phosphate
• adenosine-3'-monophosphoric acid
• ADENYLIC ACID,B
• Ado-3'-P
• fromyeast
• synadenylicacid
• Adenosine-3’-phosphoric acid
• 3′-AMP
• Adenosine 3′-(dihydrogen phosphate)
• Adenosine 3′-monophosphate
• Adenosine 3′-phosphate
• NSC 210570
• Synadenylic acid
• NSC-210570
• Cyclic adenosine monophosphate Impurity 2
• SCHEMBL17346493
• [5-(6-aminopurin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] dihydrogen phosphate
• NSC210570
• PD070004
• [(2R,5R)-5-(6-Aminopurin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] dihydrogen phosphate
• FT-0631385
• Adenosine-3'-phosphoric acid
• bmse000349
• Adenosine-3'-monophosphate
• Adenosine 3'-phosphate monohydrate
• BDBM50395135
• C01367
• MFCD00005746
• (-)-3'-ADENYLIC ACID
• A840743
• Adenosine-3'-phosphate
• 84-21-9
• 3'-Adenylic acid3'-Adenylic acid
• 3'-ADENYLIC ACID [MI]
• 3'-Adenylic acid sodium salt
• SCHEMBL146700
• UNII-R438H7I3KZ
• EINECS 201-521-8
• BRN 0054478
• NS00014561
• PD070003
• DTXSID40876084
• Adenosine-3-phosphoric acid
• 3'-phosphoadenosine
• [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] dihydrogen phosphate
• CS-0210580
• 3'-AMP, 3'-Adenylic acid
• LNQVTSROQXJCDD-KQYNXXCUSA-N
• Q27103969
• Yeast adenylic acid
• R438H7I3KZ
• {[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]oxy}phosphonic acid
• 4-26-00-03607 (Beilstein Handbook Reference)
• CHEBI:28931
• 3'-AMP
• Adenosine 3'-monophosphate, from yeast
• 3AM
• AMP 3'-phosphate
• (2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-hydroxy-2-(hydroxymethyl)tetrahydrofuran-3-yl dihydrogen phosphate
• (2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-hydroxy-2-(hydroxymethyl)tetrahydrofuran-3-yldihydrogenphosphate
• AKOS015894774
• CHEMBL576739
• adenine-3'-monophosphate (2-)
• 3'-adenylate
• Adenosine-3'-(dihydrogen phosphate)
• DB-022409
• G79923

• InChIKey： LNQVTSROQXJCDD-KQYNXXCUSA-N
• Inchi： 1S/C10H14N5O7P/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(17)7(4(1-16)21-10)22-23(18,19)20/h2-4,6-7,10,16-17H,1H2,(H2,11,12,13)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1
• SMILES： O[C@@H]1[C@H](OP(O)(O)=O)[C@@H](CO)O[C@H]1N1C=NC2C(=NC=NC1=2)N

Computed Properties

• Exact Mass: 347.06300
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 4
• Monoisotopic Mass: 347.06308480g/mol
• Heavy Atom Count: 23
• Complexity: 481
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.7
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 186

Experimental Properties

• LogP: -1.28180
• PSA: 195.88000
• Merck: 13,158
• Refractive Index: 1.905
• Boiling Point: 815.5°C at 760 mmHg
• Melting Point: ~210 °C (dec.)
• Flash Point: 447°C
• Color/Form: White crystal or powder, odorless, slightly salty, Moisture sensitivity
• Solubility: Slightly soluble in ethanol and boiling water, insoluble in ether
• Density: 2.32